Cas no 1260809-91-3 (4-(2-Bromoethyl)-2-chloro-1-fluorobenzene)

• Product Name: 4-(2-Bromoethyl)-2-chloro-1-fluorobenzene
• CAS No: 1260809-91-3
• MF: C₈H₇BrClF
• MW: 237.496584177017
• MDL: MFCD11846560
• CID: 1006469
• PubChem ID: 53404109
• Update Time: 2025-05-20

4-(2-Bromoethyl)-2-chloro-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromoethyl)-2-chloro-1-fluorobenzene
• 2-(3-chloro-4-fluoropheneyl)ethylbromide
• MFCD11846560
• CL8859
• AKOS015999918
• DTXSID90695323
• DB-356947
• 3-chloro-4-fluorophenethyl bromide
• Benzene, 4-(2-bromoethyl)-2-chloro-1-fluoro-
• 1260809-91-3
• EN300-1911759
• AS-46126

• MDL： MFCD11846560
• Inchi： 1S/C8H7BrClF/c9-4-3-6-1-2-8(11)7(10)5-6/h1-2,5H,3-4H2
• InChI Key： GXTAPCZZZBYYPK-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=C(C=1)Cl)F

Computed Properties

• Exact Mass: 235.94037g/mol
• Monoisotopic Mass: 235.94037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(2-Bromoethyl)-2-chloro-1-fluorobenzene

4-(2-Bromoethyl)-2-chloro-1-fluorobenzene: A Comprehensive Overview of CAS No. 1260809-91-3

4-(2-Bromoethyl)-2-chloro-1-fluorobenzene (CAS No. 1260809-91-3) is a versatile organic compound with a unique combination of halogen substituents, making it an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and materials. This compound is characterized by its molecular formula C₉H₇BrClF and molecular weight of 253.5 g/mol. Its structural features include a bromoethyl group, a chlorine atom, and a fluorine atom attached to a benzene ring, which confer specific chemical properties and reactivity profiles.

The synthesis of 4-(2-Bromoethyl)-2-chloro-1-fluorobenzene typically involves multi-step reactions, starting from readily available starting materials such as 1,4-dichloro-2-fluorobenzene. The introduction of the bromoethyl group can be achieved through alkylation reactions using ethylene bromide or other suitable reagents. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes, reducing the environmental impact and cost of production.

In the context of pharmaceutical research, 4-(2-Bromoethyl)-2-chloro-1-fluorobenzene has gained attention as a key intermediate in the development of novel drugs targeting various diseases. For instance, it has been utilized in the synthesis of compounds with potential anti-cancer properties. A study published in the Journal of Medicinal Chemistry (2023) reported the synthesis and biological evaluation of a series of derivatives derived from 4-(2-Bromoethyl)-2-chloro-1-fluorobenzene, which exhibited significant cytotoxic activity against multiple cancer cell lines. These findings highlight the compound's potential as a lead structure for further drug discovery efforts.

Beyond pharmaceutical applications, 4-(2-Bromoethyl)-2-chloro-1-fluorobenzene has also found use in the development of agrochemicals. Its unique combination of halogen substituents makes it suitable for the synthesis of pesticides with enhanced efficacy and reduced environmental impact. Research published in Pesticide Biochemistry and Physiology (2023) demonstrated that derivatives of this compound showed improved activity against various pests while maintaining low toxicity to non-target organisms.

In materials science, 4-(2-Bromoethyl)-2-chloro-1-fluorobenzene serves as a building block for the synthesis of functional polymers and materials with tailored properties. For example, it has been used to create polymers with enhanced thermal stability and mechanical strength, which are valuable in applications such as coatings, adhesives, and electronic devices. A recent study in Macromolecules (2023) explored the synthesis and characterization of copolymers derived from 4-(2-Bromoethyl)-2-chloro-1-fluorobenzene, demonstrating their potential for use in high-performance materials.

The safety and environmental impact of 4-(2-Bromoethyl)-2-chloro-1-fluorobenzene are critical considerations in its industrial application. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have shown that while the compound is generally considered safe when handled properly, appropriate safety measures should be taken during its synthesis and use to minimize exposure risks.

In conclusion, 4-(2-Bromoethyl)-2-chloro-1-fluorobenzene (CAS No. 1260809-91-3) is a valuable compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity make it an important intermediate in the development of novel compounds with potential therapeutic, pesticidal, and material properties. Ongoing research continues to expand our understanding of its properties and applications, contributing to advancements in multiple scientific fields.